Cas no 1251026-72-8 (3-amino-1-4-(2-hydroxyethyl)phenylurea)

• Product Name: 3-amino-1-4-(2-hydroxyethyl)phenylurea
• CAS No: 1251026-72-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD14602193
• CID: 5055612
• Update Time: 2025-06-08

3-amino-1-4-(2-hydroxyethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[4-(2-hydroxyethyl)phenyl]urea
• NE50797
• 1-amino-3-[4-(2-hydroxyethyl)phenyl]urea
• 3-amino-1-4-(2-hydroxyethyl)phenylurea

• MDL： MFCD14602193
• Inchi： 1S/C9H13N3O2/c10-12-9(14)11-8-3-1-7(2-4-8)5-6-13/h1-4,13H,5-6,10H2,(H2,11,12,14)
• InChI Key： MGDVZFSYMNUEPD-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)NC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4

Additional information on 3-amino-1-4-(2-hydroxyethyl)phenylurea

Comprehensive Overview of 3-amino-1-4-(2-hydroxyethyl)phenylurea (CAS No. 1251026-72-8): Properties, Applications, and Research Insights

The compound 3-amino-1-4-(2-hydroxyethyl)phenylurea (CAS No. 1251026-72-8) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research due to its unique structural features. This urea derivative incorporates both amino and hydroxyethyl functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Its molecular formula, C₉H₁₃N₃O₂, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for drug delivery applications.

Recent studies highlight the role of 3-amino-1-4-(2-hydroxyethyl)phenylurea in enzyme inhibition and receptor modulation, particularly in metabolic pathways. Researchers are exploring its potential as a scaffold for anti-inflammatory agents and neuroprotective drugs, aligning with the growing demand for targeted therapies in precision medicine. The compound’s hydrogen-bonding capacity also makes it valuable in supramolecular chemistry, where it aids in designing self-assembling materials.

From an industrial perspective, CAS No. 1251026-72-8 is synthesized via controlled urea coupling reactions, often involving 2-hydroxyethyl aniline precursors. Its purity (>98%) and stability under ambient conditions make it suitable for high-throughput screening (HTS) in drug discovery. Environmental and safety assessments confirm its low ecotoxicity, meeting green chemistry standards—a key concern for modern manufacturers.

User searches frequently inquire about the "solubility of 3-amino-1-4-(2-hydroxyethyl)phenylurea" and its "compatibility with polar solvents." Laboratory data indicate high solubility in DMSO and ethanol, facilitating formulation in biocompatible carriers. Another trending topic is its "role in peptide conjugation," where the amino group enables covalent bonding with carboxylates, expanding applications in proteomics and diagnostic reagents.

Innovations in cancer research have further propelled interest in this compound. Preliminary data suggest its derivatives may inhibit kinase enzymes involved in tumor proliferation. However, rigorous in vivo studies are needed to validate efficacy—a gap highlighted in recent PubMed publications. Such findings resonate with the public’s focus on "novel oncology targets" and "small-molecule therapeutics," driving organic search traffic.

For analytical chemists, CAS No. 1251026-72-8 poses challenges in chromatographic separation due to its polar nature. Advanced techniques like HPLC-MS are recommended for quantification. Meanwhile, patent databases reveal its inclusion in cosmetic formulations as a skin-conditioning agent, tapping into the booming cosmeceutical market.

In summary, 3-amino-1-4-(2-hydroxyethyl)phenylurea exemplifies the convergence of medicinal chemistry and material science. Its multifaceted applications—from drug design to nanotechnology—underscore its relevance in solving contemporary scientific challenges. As research progresses, this compound may unlock breakthroughs in personalized medicine and sustainable manufacturing, addressing pressing global health and environmental priorities.